Recent discoveries using polyethylene-derived carbon dots (CD) not only offer tangible ways of mitigating plastics pollution but also open tremendous application prospects. Using their massive aerial-oxygen-harvesting properties, oxidation reactions can be accomplished with equal efficiencies in air and in oxygen, enabling the use of free air as oxidants, while their ability to self-eliminate or ‘autophagy’ enables easy disposal. Light-induced ‘hypoxia’ in them can provide for programmable oxygen concentrations within a solution. However, utilizing different waste plastics as feedstock and the tunability of the emergent properties has remained unexplored. Herein, we show that CDs can be obtained from ten of the most abundant plastic wastes with 100% conversion efficiencies, and recovered as powders for easy transportation and storage. We further establish that O2 harvesting ability and the magnitude of hypoxia in CDs are highly structure-dependent and rationally controllable. O2 enrichment can be tremendously modulated in the as-synthesized CDs within a 405–830 μM range where the ratios of strongly and weakly bound oxygen molecules vary between 1.46 and 3.14. Moreover, hypoxia can be adjusted in the 82–266 μM range with 30 min of light exposure while autophagy follows a pseudo-first-order kinetics with effective disappearances from a solution spanning from two days to months.

Tremendous attention has been paid to the stabilization of Pt-based catalysts on desirable supports to reduce Pt loading in zinc-air batteries (ZABs). However, it is still challenging to design catalysts with efficient activity and stability because of the sluggish kinetic of oxygen reduction reaction (ORR) occurred at cathode. Here, we proposed an effective strategy to fabricate highly dispersed Pt3Co nanocrystals on zeolitic imidazolate frameworks-derived multicomponent support of Co3ZnC@Co in N-doped carbon. Especially, Pt3Co intermetallic can be simultaneously generated on the formed Co3ZnC@Co-NC after the two-step pyrolysis. The Co3ZnC@Co-NC is beneficial to enhance the anchoring ability, resulting in an improved stability for active Pt3Co nanocrystals. What's more, theoretical calculation reveals the unique composition of support could adjust the geometric configuration and electronic structure of Pt, resulting in a favorable ORR process. As expected, the optimal Pt3Co/Co3ZnC@Co-NC delivers the high half-wave potential (E1/2) of 0.90 V and only 11 mV of negative shift on E1/2 after 30000 cycles. When applied in air cathode, Pt3Co/Co3ZnC@Co-NC-based ZABs also exhibit considerable performance with peak power density of 172 mW cm−2, specific capacity of 809 mAh g−1, and long-term cycling stability. This work provides an insight for preparation of durable ORR catalysts for ZABs.

With the advancements in military detection technology, stealth materials that only operate in a single frequency band are no longer efficient in dealing with detection weapon interference. Hence, there is an urgent need to develop multifunctional material to achieve multi-band compatible stealth. In this study, a composite porous aerogel was synthesized utilizing a chitosan-derived carbon aerogel as the scaffold loaded with VO2 (VO2/CA), which demonstrated exceptional radar/infrared compatible stealth performance. Under the action of loss mechanisms conductivity loss, dipole polarization and interface polarization, the composite material can reach the minimum RL of −52.0 dB at a thickness of 2.4 mm, and the EAB at 1.6 mm is 5.2 GHz, covering almost the whole Ku band. Meantime, VO2/CA achieves excellent thermal stealth characteristic. In terms of infrared stealth, after the bottom is heated to 120 °C for 180 s, the surface temperature of the sample is only 2.6 °C. This work provides a feasible idea and scheme for the research of radar infrared stealth compatibility materials.

The urgent needs of information security and the target stealth has led to an increasing demand for lightweight, high-performance electromagnetic wave absorbing materials. Recently, one-dimensional (1D) carbon-based materials based on their specific electrical conductivity and aspect ratios exhibits distinctive microstructural orientation, structural design, impedance matching, component modulation and surface modification. First, the high aspect ratio of the 1D dimensional material is much easier to construct effective conductive absorption networks. Second, the distinct voids in the networks built from 1D materials is facilitate to optimize the degree of impedance matching. In this paper, we review the recent research progress of 1D carbon-based microwave absorbing materials, including the types of 1D carbon-based composites, design strategies, synthesis methods, and the structure-function relationship of microwave absorbing materials. Finally, the challenges and prospects of 1D carbon-based materials for future applications are discussed. This critical review is timely and aims to provide researchers with a comprehensive understanding of the state-of-the-art in the design of 1D carbon-based material assemblies for lightweight microwave absorption, and to stimulate further innovation for ultralight carbon-based electromagnetic absorption material.

Constructing conductive network and adjusting impedance matching are effective ways to enhance the microwave absorption capacity of absorbers. However, the experimental procedures for preparing three-dimensional porous network are complex and often involve the use of hazardous agents. We proposed a simple and safe strategy to prepare porous three-dimensional network Mo2C/C composites. The salting-out method can change the aggregation state of chitosan macromolecules and make the free chitosan molecules form a porous three-dimensional network structure autonomously. In addition, the plus-charged amino on chitosan is able to attract minus-charged molybdate ions, which makes the surface of the 3D structured chitosan precursor covered with molybdenum-containing species. The result shows that the porous mesh structure and the heterogeneous interfaces combine to achieve excellent absorption performance of Mo2C/C with effective absorption bandwidth of 5.04 GHz at 1.8 mm. This work demonstrates that salting-out method broadens the idea of porous three-dimensional network electromagnetic wave absorbing materials.

Edge-N (pyridinic/pyrrolic-N) functionalized carbon is a promising anode for potassium-ion batteries, while micropores have been proven to be effective in increasing capacity and cyclability. However, the obtained carbon materials usually exhibit a low N-doping level and edge-N species based on the conventional pyrolysis method, and the exploration of the synergistic effect of edge-N doping and micropores on the potassium-storage performance is still lacking. Herein, a novel strategy is proposed to prepare edge-N doped carbon (ENC-850) by directly pyrolyzing supermolecule precursors self-assembled by terephthalic acid (BDC) and melamine (MA). Because the s-triazine structure in MA is more stable than BDC, which can easily ensure a higher N-doping content in carbon, and the decomposition of s-triazine structure is accompanied by the release of NCNH2 gas, which enables most doped N-atoms to be of edge-N configurations, favoring the adsorption storage of K-ions. Besides, the released small molecules can create numerous micropores, not only providing active sites, but accommodating volume fluctuation. Therefore, the optimized ENC-850 with the most suitable edge-N content of 60.6% (7.73 at% of total 11.71 at% N-doping) and micropores delivers a high capacity (280 mAh g−1 at 0.5 A g−1) and superior cycling stability (over 2000 cycles).

Dopamine (DA) is one of the most important neurotransmitters of catecholamines (epinephrine, adrenaline, etc.) in the central nervous system of mammals. Abnormalities in the DA levels of the body lead to multiple dysfunctions and numerous diseases. Among different scientific approaches, electrochemical sensing has proven to be an accurate, low-cost, quick, and easy technique that permits trace-level DA detection. Carbonaceous compounds have become a prevalent research topic as very efficient and low-cost materials for DA electrochemical sensors. Herein, published works, devoted to carbonaceous electrodes employed for dopamine electrochemical sensing, are reviewed and critically discussed. Among them, are included graphene-based and carbon-based electrodes alone and combined with non-noble metal/metal oxide nanoparticles or modified with conducting polymers (CPs) or doped with heteroatoms (like nitrogen, boron, and phosphorous). According to the present review study, the inclusion of a conducting polymer into the carbonaceous substrates results in very low limits of detection and enhanced sensitivity. In contrast, the addition of metal/metal oxide nanoparticles (NPs) in the carbonaceous support improves the electron transfer rate, increasing the selectivity to DA and offering remarkable oxidation peak separation ability, when interfering agents coexist. Moreover, the combination of two modifiers has also proven to be beneficial. Additionally, some disadvantages are also mentioned, including the difficulty of maintaining the same morphology of metal NPs in different batches of materials and also the challenge in reproducing CPs-modified electrodes. Moreover, the DA oxidation mechanism onto the different electrodes is discussed.

Uniformly sized silicon carbide nanoparticles (SiC NPs) were prepared using the carbothermal reduction method, and subsequently dispersed into an epoxy resin matrix to create the SiC- shape memory epoxy resin (SSME) composites. The absorption and thermo-mechanical properties of these composites can be tailored by varying the ratio of SiC nanoparticles. When the proportion of SiC nanoparticles is 20wt%, the minimum reflection loss (RLmin) is −62.02dB and the effective absorption bandwidth (EAB) is 7.7 GHz at the optimum thickness of 4.25 mm. While the thickness is 4.50 mm, the widest EAB is 8.1 GHz, which almost achieves 99% absorption of the whole X-band and Ku-band. The distance between SiC nanoparticles and the interfacial interaction between the particles and epoxy resin matrix enhances the electromagnetic wave absorption performance of the composites. At the same time, the SSME-3 sample with 20 wt% SiC nanoparticles has better thermal and mechanical properties than other proportions. Compared with the sample without nano-filler, the elastic modulus of SSME-3 increased by 18.48%, the shape recovery rate (Rr) increased by 17.84%, and the MW-induced shape memory recovery speed increased by 125%. Furthermore, a MW-induced shape memory test was conducted to demonstrate that the absorbent material is capable of converting electromagnetic energy into heat energy, thereby enabling it to function as a thermal and microwave dual-induced shape memory material. The findings of this study hold great significance for the development of multifunctional, deformable wide-band electromagnetic absorption composites.

The chemical composition of reduced magnetic particles strongly correlates with the reduction potential of their metal species. However, this phenomenon rarely has been investigated in magnetic-dielectric absorbers. In this manuscript, a formaldehyde-assisted metal-ligand crosslinking strategy is employed to incorporate different metal species (Fe3+, Co2+, Co2+-Ni2+) into the colloidal frameworks by the chelating coordination. Because of their different reduction potentials, porous magnetic carbon spheres (PMCSs) with adjustable magnetic-composition and micro-mesoporous characteristics are constructed via the subsequent annealing process. Compared with self-assembly polyphenol derived porous carbon spheres (PCSs), these PMCSs, including Fe3O4-PMCSs, Co-PMCSs and CoNi-PMCSs, exhibit promoted impedance matching and superior microwave absorption attenuation owing to the additional magnetic resonance and synergistic effect. As results, the optimal reflection loss and corresponding bandwidth are −48.6 dB and 7.8 GHz, −45 dB and 8.6 GHz, −53.2 dB and 5.1 GHz for Fe3O4-PMCSs, Co-PMCSs and CoNi-PMCSs with only 15 wt% filler loading, both are higher than PCSs (−39.3 dB and 4.8 GHz). This study inspires us a novel inspiration in constructing of adjustable magnetic-composition and the fabricated PMCSs can be used as lightweight microwave absorbers in the application of electromagnetic protection.

The sustainable cellulose nanofibril (CNF) was efficiently utilized to facilitate the preparation of a type of ultralight, high-porosity carbon nanotube (CNT) hybrid aerogel-based electromagnetic wave (EMW) absorbers. CNF not only serves as a green surfactant to avoid the agglomeration of CNT, but also acts as supporting matrix or binder to promote the construction of porous CNT-based aerogels. Furthermore, the CNF precursor contributes to the generation of CNF-derived nanocarbon (CNFC) for a high-efficiency dielectric modulator, leading to the tuneable electromagnetic parameters and good impedance matching. Combined with the loss capacity of CNFC, the EMW absorption performance of CNT-based aerogels is enhanced. Consequently, the hybrid aerogels show EMW absorption performance involving an effective absorption bandwidth of 3.3 GHz and an ultrahigh reflection loss of −76.46 dB at a filling ratio of 5 wt%, outperforming that of other CNT-based EMW absorbers ever reported. The synergistic effects of multiple EMW absorption mechanisms for the hybrid aerogels were analyzed at length, demonstrating the indispensable roles of the CNF or CNFC in constructing high-efficiency CNT-based EMW absorbers. Combined with the green, sustainable, facile, and scalable preparation approach, the carbon aerogel-based EMW absorbers are highly promising for applications in electromagnetic compatibility or protection and aerospace.